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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531

An In-depth Technical Guide on the Physical Properties of n-Butyl Heptanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Butyl heptanoate (C11H22032) is an ester recognized for its characteristic fruity aroma, finding
applications in the flavor, fragrance, and cosmetic industries. A thorough understanding of its
physical properties is paramount for its application in scientific research, formulation
development, and quality control. This technical guide provides a comprehensive overview of
the key physical characteristics of n-butyl heptanoate, complete with experimental
methodologies and structured data for ease of reference.

Core Physical Properties

The physical properties of n-butyl heptanoate are crucial for predicting its behavior in various
applications, from solvent compatibility to thermal stability. Below is a summary of its principal
physical constants.

Data Presentation: Physical Properties of n-Butyl
Heptanoate
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Property Value Units Conditions Reference(s)
Molecular Weight  186.29 g/mol - [11[2]
Density 0.863 g/mL at 25 °C [1][3]
0.8555 g/mL at 20 °C

Boiling Point 226 °C at 760 mmHg [3]
226.20 °C at 760 mmHg [1][4]

Melting Point -67.5 °C - [11[3]
-68.4 °C - [4]

Refractive Index 1.421 - at 20 °C (D-line) [3]
1.4228 - at 20 °C [5]

Solubility in at25°C

Water 1087 molL (estimated) 8
Insoluble - - [1]

Solubility in most organic

Organic Solvents Soluble ) solvents [2li4]
Vapor Pressure 0.090 mmHg at 25 °C [1]
Flash Point 188.00 °F (86.67 °C) TCC [1]
Appearance Colorless liquid - - [3]
odor Fruity, green, ) ) (3]

herbaceous

Experimental Protocols

Accurate determination of physical properties relies on standardized experimental procedures.

The following sections detail the methodologies for measuring the key physical constants of n-

butyl heptanoate.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and reliable method for its determination is
distillation.

Methodology: Simple Distillation

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a collection flask.

o Sample Preparation: A sample of n-butyl heptanoate (approximately one-third of the flask's
volume) and a few boiling chips are added to the round-bottom flask to ensure smooth
boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb before entering the condenser.

o Temperature Reading: The temperature is recorded when it stabilizes, indicating that the
vapor and liquid are in equilibrium. This stable temperature is the boiling point of the
substance at the recorded atmospheric pressure.

o Condensation and Collection: The vapor then passes into the condenser, where it cools and
liquefies, and the resulting distillate is collected in the receiving flask.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid like n-butyl heptanoate, a
pycnometer or a graduated cylinder and balance can be used for an accurate measurement.

Methodology: Using a Graduated Cylinder and Balance

o Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured
using an analytical balance.

e Volume of Sample: A known volume of n-butyl heptanoate is carefully transferred into the
graduated cylinder. The volume is read from the bottom of the meniscus.

e Mass of Cylinder and Sample: The total mass of the graduated cylinder containing the n-
butyl heptanoate is measured.
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e Calculation: The mass of the n-butyl heptanoate is determined by subtracting the mass of
the empty cylinder from the total mass. The density is then calculated by dividing the mass of
the sample by its volume.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and is often used for identification and purity
assessment.

Methodology: Using an Abbe Refractometer

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of n-butyl heptanoate are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken is also recorded, as the refractive index is temperature-
dependent.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key physical property.
As n-butyl heptanoate is a liquid at room temperature, this protocol describes the
determination of its freezing point, which is thermodynamically equivalent to its melting point.

Methodology: Cooling Curve
o Sample Preparation: A sample of liquid n-butyl heptanoate is placed in a test tube.

e Cooling: The test tube is immersed in a cooling bath (e.g., an ice-salt mixture).
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o Temperature Monitoring: A thermometer is placed in the sample, and the temperature is
recorded at regular intervals as the substance cools and freezes.

» Data Analysis: A graph of temperature versus time is plotted. The freezing point is the
temperature at which the temperature remains constant while the substance is freezing (the
plateau on the cooling curve).

Determination of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous
solution.

Methodology: Qualitative Solubility Test

o Sample and Solvent: A small, measured amount of n-butyl heptanoate (e.g., 0.1 mL) is
added to a test tube containing a specific volume of the solvent (e.g., 1 mL of water or an
organic solvent).

e Mixing: The test tube is agitated to ensure thorough mixing of the two components.

o Observation: The mixture is observed to determine if the n-butyl heptanoate has dissolved.
If a single, clear phase is formed, the substance is considered soluble. If two distinct layers
remain or the mixture is cloudy, it is considered insoluble or partially soluble. This process is
repeated with various solvents to determine its solubility profile.

Mandatory Visualization
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of n-butyl heptanoate.
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Caption: Workflow for Determining Physical Properties of n-Butyl Heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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